(2S,3S)-2-Hydroxytridecane-1,2,3-tricarboxylate
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Overview
Description
(2S,3S)-2-hydroxytridecane-1,2,3-tricarboxylate is tricarboxylate anion of (2S,3S)-2-hydroxytridecane-1,2,3-tricarboxylic acid. It is a conjugate base of a (2S,3S)-2-hydroxytridecane-1,2,3-tricarboxylic acid.
Scientific Research Applications
Synthesis and Chemical Properties
- Darley et al. (2003) highlighted the stereocontrolled synthesis of 2-methylisocitrate, an intermediate in the methylcitrate cycle, which is crucial in the oxidation of propanoate to pyruvate in bacteria and fungi. This synthesis involved steps starting from lactic acid, showcasing the compound's role in synthesizing biologically relevant isomers (Darley, Selmer, Clegg, Harrington, Buckel, & Golding, 2003).
Applications in Biomedical Research
- Chan et al. (2004) studied novel Gd(III) complexes with functionalized polyaminocarboxylate macrocycles for use as potential magnetic resonance imaging (MRI) contrast agents. The specific structure and properties of these complexes, including their high proton relaxivities, make them significant in improving MRI diagnostics (Chan, Barra, Botta, & Wong, 2004).
Applications in Material Science
- Liszkowska et al. (2015) explored the synthesis of a new compound from 2-hydroxy-1,2,3-propanetricarboxylic acid (citric acid) and diethylene glycol, used for rigid polyurethane-polyisocyanurate (PUR-PIR) foams. The properties of these foams, such as compressive strength and thermal conductivity, were significantly affected by the compound, indicating its importance in materials science (Liszkowska, Czupryński, & Paciorek-Sadowska, 2015).
Properties
Molecular Formula |
C16H25O7-3 |
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Molecular Weight |
329.36 g/mol |
IUPAC Name |
(2S,3S)-2-hydroxytridecane-1,2,3-tricarboxylate |
InChI |
InChI=1S/C16H28O7/c1-2-3-4-5-6-7-8-9-10-12(14(19)20)16(23,15(21)22)11-13(17)18/h12,23H,2-11H2,1H3,(H,17,18)(H,19,20)(H,21,22)/p-3/t12-,16+/m1/s1 |
InChI Key |
DQIHPEKINXOMBM-WBMJQRKESA-K |
Isomeric SMILES |
CCCCCCCCCC[C@H](C(=O)[O-])[C@@](CC(=O)[O-])(C(=O)[O-])O |
Canonical SMILES |
CCCCCCCCCCC(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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